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Compound of Interest

Compound Name: Cbz-PEG5-Br

Cat. No.: B12417258 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like Cbz-PEG5-Br is a critical component of

laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step

protocol for the safe disposal of Cbz-PEG5-Br, a PROTAC linker containing a carbamate

group, a polyethylene glycol (PEG) spacer, and a terminal alkyl bromide.

Disclaimer: This document provides guidance based on the chemical properties of the

functional groups present in Cbz-PEG5-Br. However, a specific Safety Data Sheet (SDS) for

this compound was not publicly available at the time of writing. Therefore, it is imperative to

consult your institution's Environmental Health and Safety (EHS) department for site-specific

procedures and to review the supplier-provided SDS if available.

Understanding the Hazards
Cbz-PEG5-Br is comprised of three key chemical moieties that inform its handling and

disposal:

Carbamate: Carbamate compounds can exhibit toxicity.[1][2] Their disposal must be

managed to prevent environmental release and potential harm to organisms.[1][3]

Alkyl Bromide: Alkylating agents like alkyl bromides are often reactive and require careful

handling. They are typically disposed of as hazardous chemical waste.
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Polyethylene Glycol (PEG): The PEG component increases the water solubility of the

molecule. While PEG itself is generally considered to be of low toxicity, the overall hazardous

nature of the compound is determined by its other functional groups.

Quantitative Data Summary
While specific hazard data for Cbz-PEG5-Br is not readily available, the table below

summarizes the key chemical identifiers for this compound.

Property Value Source

Chemical Name Cbz-PEG5-Br MCE

CAS Number 2710803-69-1 [4]

Molecular Formula C₂₀H₃₂BrNO₇

Molecular Weight 478.37 g/mol

Synonyms

Carbobenzoxy-1-amino-15-

bromo-3,6,9,12-

tetraoxapentadecane

-

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe collection and disposal of Cbz-PEG5-Br
waste.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling Cbz-PEG5-Br and its waste.

2. Waste Segregation:

Solid Waste: Collect unused or expired solid Cbz-PEG5-Br in a clearly labeled, sealed, and

compatible hazardous waste container.
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Liquid Waste (Aqueous Solutions): If Cbz-PEG5-Br is in an aqueous solution, it should be

collected in a separate, labeled hazardous waste container designated for aqueous chemical

waste. Do not mix with organic solvents unless permitted by your institution's EHS

guidelines.

Contaminated Materials: Any materials contaminated with Cbz-PEG5-Br, such as pipette

tips, gloves, and weighing paper, should be disposed of in a designated solid hazardous

waste container.

3. Labeling:

All waste containers must be clearly labeled with the full chemical name: "Cbz-PEG5-Br"
and the CAS number "2710803-69-1".

Indicate the major components and their approximate concentrations if it is a mixed waste

stream.

4. Storage:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Ensure the containers are sealed to prevent accidental spills or release of vapors.

5. Final Disposal:

The recommended disposal method for carbamate-containing compounds is incineration by

a licensed hazardous waste disposal facility. This ensures the complete destruction of the

molecule.

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste contractor.

Maintain a detailed log of all chemical waste generated and disposed of in accordance with

your laboratory's and institution's policies.

Logical Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of Cbz-
PEG5-Br.

Caption: Logical workflow for the safe disposal of Cbz-PEG5-Br waste.

By adhering to these procedures and consulting with your institutional safety experts, you can

ensure the safe and compliant disposal of Cbz-PEG5-Br, protecting both yourself and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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